Cas no 193220-17-6 (3-[(4-fluorophenyl)methyl]pyrrolidine)

• Product Name: 3-[(4-fluorophenyl)methyl]pyrrolidine
• CAS No: 193220-17-6
• MF: C₁₁H₁₄FN
• MW: 179.233966350555
• MDL: MFCD06738767
• CID: 116339
• PubChem ID: 3685049
• Update Time: 2025-05-24

3-[(4-fluorophenyl)methyl]pyrrolidine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorobenzyl)pyrrolidine
• 3-[(4-fluorophenyl)methyl]pyrrolidine
• Pyrrolidine,3-[(4-fluorophenyl)methyl]-
• 3-(4-FLUORO-BENZYL)-PYRROLIDINE
• AC1MVLAN
• AG-E-41176
• CTK4E1200
• MolPort-009-199-092
• SureCN1811296
• 3-[(4-Fluorophenyl)methyl]-pyrrolidine HCl
• AS-39270
• F8880-3094
• 193220-17-6
• Z1198169837
• DTXSID40395023
• SCHEMBL1811296
• AB27846
• A4256
• 3-(4-fluoro-benzyl)-pyrrolidine, AldrichCPR
• EN300-80693
• AKOS006293639
• FT-0691908
• CS-0342776
• BB 0256969
• Pyrrolidine, 3-[(4-fluorophenyl)methyl]-
• MFCD06738767

• MDL： MFCD06738767
• Inchi： 1S/C11H14FN/c12-11-3-1-9(2-4-11)7-10-5-6-13-8-10/h1-4,10,13H,5-8H2
• InChI Key： DOAKNLUWVTUZKA-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CC1CNCC1

Computed Properties

• Exact Mass: 179.11100
• Monoisotopic Mass: 179.111027613g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 12Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 261.4±15.0 °C at 760 mmHg
• Flash Point: 111.9±20.4 °C
• PSA: 12.03000
• LogP: 2.30650
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

3-[(4-fluorophenyl)methyl]pyrrolidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazard Category Code： 36-52
• Safety Instruction： 26
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-[(4-fluorophenyl)methyl]pyrrolidine

Recent Advances in the Study of 3-[(4-fluorophenyl)methyl]pyrrolidine (CAS: 193220-17-6): A Comprehensive Research Brief

The compound 3-[(4-fluorophenyl)methyl]pyrrolidine (CAS: 193220-17-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrrolidine core and fluorophenyl substitution, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, positioning it as a candidate for further drug development.

One of the key areas of investigation has been the synthesis and optimization of 3-[(4-fluorophenyl)methyl]pyrrolidine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for scaling up production. Advanced techniques such as asymmetric catalysis and green chemistry approaches have been employed to enhance the efficiency of the synthesis process. These advancements not only facilitate the availability of the compound for further studies but also contribute to the broader field of synthetic organic chemistry.

Pharmacological studies have revealed that 3-[(4-fluorophenyl)methyl]pyrrolidine exhibits notable activity as a modulator of specific neurotransmitter systems. Preliminary in vitro and in vivo experiments suggest its potential in targeting neurological disorders, including depression and anxiety. The compound's ability to cross the blood-brain barrier and its favorable pharmacokinetic profile make it a promising candidate for central nervous system (CNS) drug development. However, further studies are required to elucidate its exact mechanism of action and to assess its safety and efficacy in clinical settings.

In addition to its neurological applications, recent research has explored the anticancer properties of 3-[(4-fluorophenyl)methyl]pyrrolidine. Studies have demonstrated its ability to inhibit the proliferation of certain cancer cell lines, particularly those associated with solid tumors. The compound's interaction with key cellular pathways, such as apoptosis and angiogenesis, has been a focal point of these investigations. These findings open new avenues for the development of targeted cancer therapies, although extensive preclinical and clinical trials are necessary to validate these effects.

Another significant aspect of the research on 3-[(4-fluorophenyl)methyl]pyrrolidine is its potential role in infectious disease treatment. Recent in vitro studies have shown that the compound possesses antimicrobial activity against a range of pathogens, including drug-resistant strains. Its unique chemical structure appears to disrupt microbial cell membranes or interfere with essential enzymatic processes, offering a novel mechanism of action. These properties highlight its potential as a lead compound for the development of new antibiotics, particularly in the face of rising antimicrobial resistance.

Despite these promising findings, challenges remain in the development of 3-[(4-fluorophenyl)methyl]pyrrolidine as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous optimization and testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate the compound's potential into clinical applications.

In conclusion, 3-[(4-fluorophenyl)methyl]pyrrolidine (CAS: 193220-17-6) represents a versatile and promising molecule in the realm of chemical biology and pharmaceutical research. Its diverse pharmacological properties and potential therapeutic applications underscore the importance of continued investigation. Future research should focus on optimizing its chemical properties, elucidating its mechanisms of action, and advancing it through the drug development pipeline. The ongoing studies on this compound not only contribute to scientific knowledge but also hold the promise of addressing unmet medical needs across various disease areas.